Cas no 160705-73-7 ((2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 160705-73-7
• MF: C₅H₆FNO₃
• MW: 147.104444980621
• CID: 109562
• PubChem ID: 7195104
• Update Time: 2025-07-16

(2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline,4-fluoro-5-oxo-, (4S)-
• D-Proline, 4-fluoro-5-oxo-, (4S)- (9CI)
• (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
• DTXSID501307650
• (4S)-4-Fluoro-5-oxo-D-proline
• trans-4-fluoro-5-pyrrolidone-2-carboxylic
• 160705-73-7

• Inchi： 1S/C5H6FNO3/c6-2-1-3(5(9)10)7-4(2)8/h2-3H,1H2,(H,7,8)(H,9,10)/t2-,3+/m0/s1
• InChI Key： NBTWBMODBIAMTC-STHAYSLISA-N
• SMILES： F[C@@H]1C(N[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 147.03318
• Monoisotopic Mass: 147.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid (CAS No. 160705-73-7): Properties, Applications, and Research Insights

(2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid (CAS No. 160705-73-7) is a fluorinated pyrrolidine derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and development. The presence of both a fluoro group and a carboxylic acid moiety makes it a versatile building block for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the fluoro substitution at the 4-position influences the compound's interaction with biological targets. This aligns with the growing trend in medicinal chemistry to explore fluorine-containing drugs, which account for nearly 30% of newly approved pharmaceuticals.

The compound's CAS No. 160705-73-7 serves as a critical identifier in chemical databases and regulatory documentation. Its systematic name, (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid, provides detailed information about its structure: a five-membered pyrrolidine ring with a ketone at the 5-position and a carboxylic acid at the 2-position. The stereochemistry (2R,4S) is crucial for its biological activity, as enantiopure compounds often exhibit distinct pharmacological profiles.

One of the most searched questions regarding this compound is: "What are the applications of (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid in drug development?" Current research suggests its utility as a precursor for protease inhibitors and enzyme modulators. The fluoro group's electronegativity can enhance binding affinity to target proteins, while the carboxylic acid allows for further derivatization. This dual functionality makes it valuable for designing small-molecule therapeutics targeting conditions like inflammation and metabolic disorders.

From a synthetic chemistry perspective, the preparation of (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid often involves asymmetric fluorination strategies. Researchers frequently search for "efficient synthesis methods for fluorinated pyrrolidines", reflecting the compound's challenging stereocontrol requirements. Recent advancements in organofluorine chemistry have improved yields and enantioselectivity, making this compound more accessible for industrial-scale production.

Analytical characterization of CAS No. 160705-73-7 typically employs techniques like NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The fluoro atom's distinct NMR signature facilitates purity assessment, a common concern among purchasers searching for "high-purity fluorinated building blocks". Quality control is paramount, as even minor impurities can significantly impact downstream applications in peptide mimetics design.

Environmental and safety considerations for (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling of fluoroorganic compounds is essential. This aligns with increasing searches for "green chemistry approaches to fluorinated intermediates", reflecting the pharmaceutical industry's sustainability initiatives.

The future outlook for CAS No. 160705-73-7 appears promising, particularly in targeted drug delivery systems. Its molecular framework could potentially serve as a scaffold for bioconjugation, addressing another hot topic: "how to improve drug targeting specificity". As computational drug design advances, the demand for such specialized building blocks will likely grow, positioning (2R,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid as a compound of enduring scientific interest.